Cas no 921849-74-3 (5-chloro-2-methoxy-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide)

• Product Name: 5-chloro-2-methoxy-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide
• CAS No: 921849-74-3
• MF: C₂₁H₂₀ClN₃O₄
• MW: 413.854204177856
• CID: 6566164
• Update Time: 2025-06-11

5-chloro-2-methoxy-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide
• Benzamide, 5-chloro-2-methoxy-N-[2-[3-(4-methoxyphenyl)-6-oxo-1(6H)-pyridazinyl]ethyl]-

• Inchi： 1S/C21H20ClN3O4/c1-28-16-6-3-14(4-7-16)18-8-10-20(26)25(24-18)12-11-23-21(27)17-13-15(22)5-9-19(17)29-2/h3-10,13H,11-12H2,1-2H3,(H,23,27)
• InChI Key： FYKLISGRMMOJCY-UHFFFAOYSA-N
• SMILES： C(NCCN1N=C(C2=CC=C(OC)C=C2)C=CC1=O)(=O)C1=CC(Cl)=CC=C1OC

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 13.80±0.46(Predicted)

Additional information on 5-chloro-2-methoxy-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide

Introduction to 5-chloro-2-methoxy-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide (CAS No. 921849-74-3)

5-chloro-2-methoxy-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 921849-74-3, represents a promising candidate for further investigation in drug discovery and development. The molecular structure of this compound incorporates several key functional groups, including a benzamide moiety, a dihydropyridazine ring, and various aromatic rings, which contribute to its complex chemical behavior and biological interactions.

The benzamide group in 5-chloro-2-methoxy-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide is known to play a crucial role in the modulation of various biological pathways. Benzamides are widely recognized for their pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. The presence of this group in the molecular framework suggests that the compound may exhibit similar therapeutic benefits. Furthermore, the dihydropyridazine ring is a structurally interesting feature that has been associated with diverse biological activities, including antimicrobial and antiviral properties. The combination of these structural elements makes 5-chloro-2-methoxy-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide a compelling subject for further research.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammation and immune responses. The methoxy groups present in the structure of 5-chloro-2-methoxy-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide may contribute to its ability to interact with various biological targets involved in these processes. Methoxy-substituted aromatic compounds have been shown to exhibit anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the phenyl ring with a methoxy substituent at the para position is a common motif in bioactive molecules, suggesting potential interactions with receptors and enzymes involved in inflammatory pathways.

The dihydropyridazine core of 5-chloro-2-methoxy-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide is another critical feature that may contribute to its biological activity. Dihydropyridazines have been extensively studied for their pharmacological properties, particularly in the context of cardiovascular diseases and neurodegenerative disorders. Some dihydropyridazine derivatives have been reported to exhibit vasodilatory effects by interacting with calcium channels, as well as neuroprotective properties by modulating oxidative stress and inflammation. The presence of an oxo group at the 6-position of the dihydropyridazine ring further enhances its potential bioactivity by introducing additional electronic and steric effects that can influence binding affinity and selectivity.

The synthesis of 5-chloro-2-methoxy-N-{2-3-(4-methoxyphenyl)-6-o x o -1 , 6 -dih y d r o p y r i d az i n -1 - y l e t h y l } b e n z a m i d e involves multiple steps that require careful optimization to ensure high yield and purity. The key synthetic steps include condensation reactions to form the dihydropyridazine ring, followed by functional group transformations to introduce the benzamide moiety and the methoxy substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the complex aromatic system efficiently. The final product must undergo rigorous analytical characterization to confirm its identity and purity, typically using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC).

Evaluation of the biological activity of 5-chloro - 2 - meth oxy - N - { 2 - 3 - ( 4 - m e t h o x y p h e n y l ) - 6 - o x o - 1 , 6 - d i h y d r o p y r i d az i n - 1 - y l e t h y l } b e n z a m i d e requires comprehensive testing in various in vitro and in vivo models. Initial studies may focus on assessing its interaction with relevant biological targets such as enzymes and receptors involved in inflammation and immune responses. In vitro assays can provide insights into the compound's mechanism of action by measuring its ability to modulate key signaling pathways. Subsequent in vivo studies can evaluate its efficacy and safety profile in animal models of inflammation and related diseases. These studies will help determine whether this compound has therapeutic potential for conditions such as rheumatoid arthritis or other inflammatory disorders.

The structural features of 5-chloro - 2 - meth oxy - N - { 2 - 3 - ( 4 - m e t h o x y p h e n y l ) - 6 - o x o - 1 , 6 - d i h y d r o p y r i d az i n - 1 - y l e t h y l } b e n z a m i d e also make it an attractive candidate for further development as an intermediate in the synthesis of more complex drug candidates. By modifying specific functional groups or introducing additional structural elements, researchers can explore new derivatives with enhanced biological activity or improved pharmacokinetic properties. Computational methods such as molecular docking and virtual screening can be used to predict how this compound might interact with different biological targets, providing valuable insights into its potential therapeutic applications.

In conclusion, 5-chloro - 2 - meth oxy - N - { 2 - 3 - ( 4 - m e t h o x y p h e n y l ) - 6 - o x o - 1 , 6 - d i h y d r o p y r i d az i n - 1 - y l e t h y l } b e n z a m i d e (CAS No.